Tri-tert-butylphosphine
Overview
Description
Synthesis Analysis
The synthesis of compounds related to tri-tert-butylphosphine often involves reactions with phosphorus trichloride (PCl3) or similar phosphorus halides, followed by reductions or further substitutions. For example, tris(tert-butyl)phenyl-lithium reacts with PCl3 to produce derivatives of tri-tert-butylphosphine, highlighting the synthetic routes to obtain bulky phosphine ligands (Ǐssleib, Schmidt, & Wirkner, 1982).
Molecular Structure Analysis
Tri-tert-butylphosphine and its derivatives exhibit significant steric crowding around the phosphorus atom, influencing their molecular structure and bonding angles. For example, the molecular structure of tetra-tert-butyldiphosphine, a related compound, shows an extremely distorted conformation due to steric hindrance from the bulky tert-butyl groups. This distortion affects the P-P bond length and the bond angles, reflecting how steric effects govern the molecular geometry of such phosphines (Hinchley et al., 2004).
Chemical Reactions and Properties
Tri-tert-butylphosphine participates in various chemical reactions, particularly as a ligand in metal complexes. Its bulky nature affects its reactivity and the stability of complexes it forms. For instance, in arylpalladium(II) halide complexes, tri-tert-butylphosphine stabilizes the complexes through agostic interactions, influencing their reactivity in palladium-catalyzed cross-coupling reactions (Stambuli, Bühl, & Hartwig, 2002).
Scientific Research Applications
1. Palladium Nanoparticle Stabilization
- Application Summary: Tri-tert-butylphosphine is used as a stabilizer for the formation of palladium nanoparticles (PdNPs). These PdNPs are then applied as catalysts of the Suzuki cross-coupling reaction .
- Methods of Application: A new family of sterically hindered alkyl (tri-tert-butyl) phosphonium salts was synthesized and evaluated as stabilizers for the formation of PdNPs .
- Results: All investigated phosphonium salts were found to be excellent stabilizers of metal nanoparticles of small catalytically active size with a narrow size distribution. In addition, palladium nanoparticles exhibited exceptional stability: the presence of phosphonium salts prevented agglomeration and precipitation during the catalytic reaction .
2. Catalytic Chiral Asymmetric Hydrogenations
- Application Summary: Tri-tert-butylphosphine is used in the preparation of mono- and bidentate phosphine ligands in metal complexes for catalytic chiral asymmetric hydrogenations .
- Methods of Application: This reagent is used in the preparation of other phosphines in catalytic polymerization reactions .
- Results: The use of Tri-tert-butylphosphine in these reactions has been found to be effective, but specific results or outcomes are not provided in the sources .
3. Transition Metal Catalysis
- Application Summary: Tri-tert-butylphosphine is used as a ligand in transition metal catalysis, from common palladium-promoted cross coupling reactions to less usual copper-catalysed [3 2] cycloaddition of cyclic ketones to olefins or alkynes .
- Methods of Application: The combination of Pd(dba)2 (dba—dibenzylideneacetone) and PtBu3 ligands was used in the amination of various carbon nucleophiles and in the Heck reaction .
- Results: PtBu3 has been used as a Lewis base component of frustrated Lewis pairs (FLPs), combinations of Lewis acids and bases that are unable to form an adduct due to steric hindrance, but are capable of cooperative catalysis, in particular metal-free activation of H2 .
Safety And Hazards
properties
IUPAC Name |
tritert-butylphosphane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H27P/c1-10(2,3)13(11(4,5)6)12(7,8)9/h1-9H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWHDROKFUHTORW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)P(C(C)(C)C)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H27P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80160090 | |
Record name | Tris(1,1-dimethylethyl)phosphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80160090 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tri-tert-butylphosphine | |
CAS RN |
13716-12-6 | |
Record name | Tri-tert-butylphosphine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13716-12-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tris(1,1-dimethylethyl)phosphine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013716126 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tris(1,1-dimethylethyl)phosphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80160090 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tris(1,1-dimethylethyl)phosphine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.864 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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